Cas no 73257-47-3 (3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester
• CAS No: 73257-47-3
• MF: C₁₈H₂₁NO₅
• MW: 331.363045454025
• MDL: MFCD00085027
• CID: 562022
• PubChem ID: 614332
• Update Time: 2025-05-26

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester
• DIMETHYL 4-(4-METHOXYPHENYL)-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE
• 1,4-dihydro-2,6-dimethyl-4-(p-methoxyphenyl)pyridine-3,5-dicarboxylic acid dimethyl ester
• 2,6-dimethyl-3,5-di(methoxycarbonyl)-4-(p-methoxyphenyl)-1,4-dihydropyridine
• dimethyl 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-3,5-pyridinedicarboxylate
• dimethyl 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethylpyridine-3,5-dicarboxylate
• Dimethyl 4-(4-methoxyphenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• Oprea1_187346
• CBMicro_033161
• Z57118998
• FT-0625061
• SCHEMBL11817128
• DTXSID60346719
• AE-842/30161035
• AKOS000512701
• 73257-47-3
• BIM-0032958.P001
• CCG-55801
• HMS562L20
• MS-21987
• 3,5-dimethyl 4-(4-methoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Maybridge1_007478
• SR-01000419609
• SR-01000419609-1
• SR-01000419609-2
• EN300-23515840
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, dimethyl ester
• IAXDEFZXLVTHLU-UHFFFAOYSA-N
• CHEMBL2063647
• UPCMLD0ENAT5972479:001
• Oprea1_460466
• STK861974

• MDL： MFCD00085027
• Inchi： 1S/C18H21NO5/c1-10-14(17(20)23-4)16(12-6-8-13(22-3)9-7-12)15(11(2)19-10)18(21)24-5/h6-9,16,19H,1-5H3
• InChI Key： IAXDEFZXLVTHLU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 331.14200
• Monoisotopic Mass: 331.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Melting Point: 173 °C
• PSA: 73.86000
• LogP: 2.60480

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester

Professional Introduction to 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester (CAS No. 73257-47-3) in Modern Chemical and Pharmaceutical Research

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester, identified by the CAS number 73257-47-3, represents a sophisticated organic compound with significant potential in the realms of chemical biology and pharmaceutical innovation. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse pharmacological properties and structural versatility. The presence of multiple functional groups, including ester moieties and aromatic rings, endows this molecule with unique chemical reactivity and biological relevance.

The structural framework of 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester is characterized by a pyridine core substituted with dimethyl groups at the 2- and 6-positions, as well as methoxy and dimethyl ester functionalities at the 1,4-dihydro positions. This specific arrangement not only contributes to the compound's stability but also enhances its solubility in both polar and non-polar solvents, making it a versatile candidate for various synthetic applications. The 3,5-dimethyl ester moiety further modulates the electronic properties of the molecule, influencing its interaction with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their role as key intermediates in drug discovery. The compound CAS No. 73257-47-3 has emerged as a valuable scaffold for designing novel therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacokinetic profiles and target specificity. For instance, the methoxy group at position 4 enhances lipophilicity while maintaining metabolic stability, which is crucial for oral bioavailability.

One of the most compelling aspects of 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester is its potential application in modulating enzyme activity. Pyridine-based compounds have been extensively studied for their interactions with enzymes such as kinases and phosphodiesterases. The dimethyl esters in this molecule can serve as anchors for covalent binding or as hydrogen bond donors/acceptors to enhance binding affinity to protein targets. This makes it an attractive candidate for developing inhibitors or activators of key signaling pathways involved in diseases like cancer and neurodegeneration.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies using molecular docking simulations have shown that derivatives of CAS No. 73257-47-3 can effectively bind to active sites of enzymes such as Janus kinases (JAKs) and tyrosine kinases. These kinases are aberrantly activated in various cancers and inflammatory diseases, making them prime targets for therapeutic intervention. The ability to design analogs with improved binding affinities and selectivity has positioned this compound as a promising lead in medicinal chemistry.

The synthesis of 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-4-(4-methoxyphenyl)-2,6-dimethyl-, 3,5-dimethyl ester involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include condensation reactions between appropriately substituted pyridine precursors followed by esterification steps to introduce the dimethyl ester groups. Advances in green chemistry have also led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts.

From a pharmaceutical perspective,CAS No. 73257-47-3 has shown promise in preclinical studies where it demonstrated efficacy in inhibiting tumor growth by modulating key signaling pathways. Its ability to cross cell membranes due to its optimized lipophilicity profile allows it to reach intracellular targets effectively. Additionally,the presence of multiple chiral centers offers opportunities for developing enantiomerically pure compounds, which can exhibit enhanced pharmacological activity while reducing off-target effects.

The development of novel drug candidates is often hampered by issues related to drug resistance or toxicity. However,the structural diversity offered by compounds like CAS No. 73257-47-3 provides chemists with a rich palette of modifications that can address these challenges. For example,introducing halogen atoms or other heteroatoms into the pyridine ring can alter electronic properties, leading to improved metabolic stability or altered binding kinetics.

In conclusion,3,5-Pyridinedicarboxylicacid, 1, 4-Dihydro, 4(4-Methoxyphenyl) - 2, 6-Dimethyl, 3, 5-Dimethyl Ester (CAS No .73257 -47 -3) stands out as a versatile intermediate with significant implications for modern drug discovery efforts . Its unique structural features , coupled with emerging computational tools , make it an exciting prospect for future research . As pharmaceutical scientists continue to explore innovative therapeutic strategies , compounds like this one will undoubtedly play a pivotal role in shaping next-generation treatments for complex diseases .